Expedient iron-catalyzed stereospecific synthesis of triazines via cycloaddition of aziridines with diaziridines†
Chemical Communications Pub Date: 2020-02-14 DOI: 10.1039/C9CC10089J
Abstract
Iron-catalyzed stereospecific [3+3]-annulation of aziridines with diaziridines is described to furnish [1,2,4]-triazines in high yield at room temperature. The use of an inexpensive iron salt catalyst, substrate scope and enantiomeric purity are the important practical features.
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